Cas no 31537-41-4 (Benzene,1,4-bis(chlorodiphenylmethyl)-)

Benzene,1,4-bis(chlorodiphenylmethyl)- structure
31537-41-4 structure
Product Name:Benzene,1,4-bis(chlorodiphenylmethyl)-
CAS No:31537-41-4
MF:C32H24Cl2
MW:479.438966751099
CID:311347
PubChem ID:263834
Update Time:2025-04-19

Benzene,1,4-bis(chlorodiphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis[chloro(diphenyl)methyl]benzene
    • Benzene,1,4-bis(chlorodiphenylmethyl)-
    • AC1L6AKR
    • AC1Q3GJF
    • AG-K-53746
    • AR-1B7620
    • CTK4G7307
    • KST-1B3014
    • NSC98512
    • NSC-98512
    • DTXSID60294887
    • 31537-41-4
    • Inchi: 1S/C32H24Cl2/c33-31(25-13-5-1-6-14-25,26-15-7-2-8-16-26)29-21-23-30(24-22-29)32(34,27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-24H
    • InChI Key: OTWDBDSJICRMCX-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 478.12572
  • Monoisotopic Mass: 478.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.201
  • Boiling Point: 589.7°Cat760mmHg
  • Flash Point: 311°C
  • Refractive Index: 1.633
  • PSA: 0
  • LogP: 8.74800
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